Cas no 897613-06-8 ((2E)-N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-phenylprop-2-enamide
• CAS No: 897613-06-8
• MF: C₂₁H₂₄ClN₃O₃S
• MW: 433.95156288147
• CID: 6144230
• PubChem ID: 16801494
• Update Time: 2025-11-01

(2E)-N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-phenylprop-2-enamide
• (E)-N-[2-[4-(3-chlorophenyl)piperazin-1-yl]sulfonylethyl]-3-phenylprop-2-enamide
• AKOS024624983
• (2E)-N-(2-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3-phenylprop-2-enamide
• F2068-0069
• N-(2-((4-(3-chlorophenyl)piperazin-1-yl)sulfonyl)ethyl)cinnamamide
• 897613-06-8

• Inchi： 1S/C21H24ClN3O3S/c22-19-7-4-8-20(17-19)24-12-14-25(15-13-24)29(27,28)16-11-23-21(26)10-9-18-5-2-1-3-6-18/h1-10,17H,11-16H2,(H,23,26)/b10-9+
• InChI Key： WCOBDQKDLHHHEY-MDZDMXLPSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(CC1)S(CCNC(/C=C/C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 433.1226905g/mol
• Monoisotopic Mass: 433.1226905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.1Ų

Additional information on (2E)-N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-phenylprop-2-enamide

Recent Advances in the Study of (2E)-N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-phenylprop-2-enamide (CAS: 897613-06-8)

The compound (2E)-N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-phenylprop-2-enamide (CAS: 897613-06-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a piperazine sulfonyl group and a phenylprop-2-enamide moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improved the yield and purity of the compound, facilitating further pharmacological evaluations. The study highlighted the importance of the (2E)-configuration in maintaining the compound's biological activity, as the (2Z)-isomer exhibited significantly reduced potency.

Pharmacological investigations have revealed that (2E)-N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-phenylprop-2-enamide exhibits promising activity as a modulator of specific neurotransmitter receptors. In vitro studies demonstrated its high affinity for dopamine D2 and serotonin 5-HT1A receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders such as schizophrenia and depression. The compound's ability to cross the blood-brain barrier was also confirmed in rodent models, further supporting its therapeutic potential.

In addition to its central nervous system effects, recent studies have explored the compound's anti-inflammatory and anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound inhibited the production of pro-inflammatory cytokines in macrophage cells, indicating its potential as an anti-inflammatory agent. Furthermore, preliminary in vitro assays showed cytotoxic effects against certain cancer cell lines, particularly those derived from breast and prostate cancers. These findings suggest that the compound may have a broad spectrum of therapeutic applications.

Despite these promising results, challenges remain in the development of (2E)-N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-phenylprop-2-enamide as a drug candidate. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Ongoing research is focused on structure-activity relationship (SAR) studies to identify derivatives with improved pharmacokinetic and pharmacodynamic profiles.

In conclusion, (2E)-N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-3-phenylprop-2-enamide (CAS: 897613-06-8) represents a promising scaffold for the development of novel therapeutics targeting a range of diseases. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its clinical potential.